Cas no 34352-59-5 (1-Methylpiperazine dihydrochloride)

• Product Name: 1-Methylpiperazine dihydrochloride
• CAS No: 34352-59-5
• MF: C₅H₁₄Cl₂N₂
• MW: 173.084059238434
• MDL: MFCD00012755
• CID: 294780
• PubChem ID: 24856832
• Update Time: 2025-05-24

1-Methylpiperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methylpiperazine dihydrochloride
• 1-Methylpiperazine D
• Piperazine, 1-methyl-,hydrochloride (1:2)
• methylpiperazine,chloride,chloride
• SY102030
• N-methylpiperazine dihydrochloride
• methylpiperazine dihydrochloride
• 1-methylpiperazine 2HCl
• Piperazine, 1-methyl-, dihydrochloride
• SCHEMBL483205
• 34352-59-5
• 1-Methylpiperazine dihydrochloride, 98%
• AS-61752
• BCP16944
• E85358
• AKOS015897705
• FT-0639184
• 1-methylpiperazine;dihydrochloride
• 1-METHYLPIPERAZINEDIHYDROCHLORIDE
• DTXSID30370460
• AILFRWRYZZVJTL-UHFFFAOYSA-N
• N-Methyl piperazine dihydrochloride
• MFCD00012755
• A822183
• DTXCID10321495
• DB-048604
• N-Methylpiperazine Dihydrochloride;

• MDL： MFCD00012755
• Inchi： 1S/C5H12N2.2ClH/c1-7-4-2-6-3-5-7;;/h6H,2-5H2,1H3;2*1H
• InChI Key： AILFRWRYZZVJTL-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)CCNCC1

Computed Properties

• Exact Mass: 172.05300
• Monoisotopic Mass: 172.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 48
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2

Experimental Properties

• Color/Form: Off white to yellowish powder
• Melting Point: 246-250 ºC
• Boiling Point: 138°C at 760 mmHg
• Flash Point: 42.2°C
• Solubility: 1 M NH4OH: soluble25mg/mL, clear to hazy, colorless to light yellow
• PSA: 15.27000
• LogP: 1.39210
• Sensitiveness: Easily absorb moisture

1-Methylpiperazine dihydrochloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H311-H315-H319-H331-H335
• Warning Statement： P261-P280-P301 + P310-P305 + P351 + P338-P311
• WGK Germany：3
• Hazard Category Code： R23/24/25;R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R23/24/25; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines
• Other Chemical Reagents

Additional information on 1-Methylpiperazine dihydrochloride

1-Methylpiperazine Dihydrochloride: A Comprehensive Overview

1-Methylpiperazine dihydrochloride, with the CAS number 34352-59-5, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the class of piperazines, which are six-membered rings containing two nitrogen atoms. The presence of a methyl group at the 1-position of the piperazine ring introduces unique chemical properties, making it a valuable molecule in research and development.

The structure of 1-methylpiperazine dihydrochloride consists of a piperazine ring with a methyl substituent at one nitrogen atom. The dihydrochloride form indicates that the compound exists as a salt, with two hydrochloric acid molecules associated with each piperazine molecule. This salt form is often preferred for its stability and solubility properties, which are critical in various applications such as pharmaceuticals and chemical synthesis.

Recent studies have highlighted the role of 1-methylpiperazine dihydrochloride in drug discovery and development. Researchers have explored its potential as a building block for constructing bioactive molecules, particularly in the field of medicinal chemistry. Its ability to form stable complexes with metal ions has made it a candidate for use in coordination chemistry and catalysis.

In terms of physical properties, 1-methylpiperazine dihydrochloride is known for its high solubility in water, which is advantageous for its use in aqueous solutions. Its melting point and boiling point are also within ranges that make it suitable for various synthetic procedures. These properties have been extensively studied in recent years, with advancements in analytical techniques providing deeper insights into its behavior under different conditions.

The synthesis of 1-methylpiperazine dihydrochloride typically involves alkylation or substitution reactions on the piperazine ring. Recent research has focused on optimizing these synthetic routes to enhance yield and purity, leveraging modern catalytic methods and green chemistry principles. Such advancements underscore the compound's importance in both academic and industrial settings.

1-Methylpiperazine dihydrochloride finds applications across multiple disciplines. In pharmaceuticals, it serves as an intermediate in the synthesis of various drugs, including antipsychotics and antidepressants. Its role as a ligand in metal complexes has also been explored for applications in sensing and imaging technologies. Additionally, it is used as a precursor in the preparation of advanced materials such as polymers and nanoparticles.

The growing interest in 1-methylpiperazine dihydrochloride can be attributed to its versatile reactivity and compatibility with diverse chemical systems. Recent breakthroughs in computational chemistry have enabled researchers to predict its interactions with biological systems more accurately, paving the way for innovative therapeutic strategies.

In conclusion, 1-methylpiperazine dihydrochloride, CAS No. 34352-59-5, remains a pivotal compound in contemporary scientific research. Its unique chemical properties, coupled with advancements in synthesis and application techniques, ensure its continued relevance across various fields. As research progresses, new discoveries about this compound are expected to further expand its utility and impact.